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Compound of Interest

Compound Name: 1-Naphthol

Cat. No.: B195823

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1-
Naphthol, including its physicochemical properties, toxicological profile, and detailed
experimental methodologies for key safety assessments. The information is presented to
support researchers, scientists, and drug development professionals in the safe handling, risk
assessment, and regulatory compliance related to this compound.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 1-Naphthol, facilitating easy
comparison and reference.

Table 1: Physical and Chemical Properties of 1-Naphthol
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Property Value Reference
Chemical Formula C10HsO [1]
Molar Mass 144.17 g/mol [1][2]

Colorless to light blue
Appearance ) ) [1]
crystalline solid

Odor Phenolic [2]
Melting Point 95-96 °C [1]
Boiling Point 278 - 280 °C at 1,013 hPa [1]
Flash Point 125 °C (closed cup) [1]
Density 1.28 g/cm3 [3]
Water Solubility 0.1g/Lat20°C [1]
n-Octanol/Water Partition

Coefficient (Log Pow) 285 LHE3]
Vapor Pressure 2.3 hPa at 100 °C [1]

Table 2: Acute Toxicity Data for 1-Naphthol

Endpoint Species Route Value Reference
LD50 Rat Oral 1,870 mg/kg [1][4]
LD50 Rabbit Dermal 880 mg/kg [1]
Fish (Pimephales 4.1-4.7 mg/L
LC50 - [4]
promelas) (96 h)

Table 3: Hazard Classification and Statements
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Classification System Hazard Class Hazard Statement
Acute Toxicity, Oral (Category )
GHS/CLP 2 H302: Harmful if swallowed
Acute Toxicity, Dermal H311: Toxic in contact with
(Category 3) skin
Skin Irritation (Category 2) H315: Causes skin irritation
Serious Eye Damage H318: Causes serious eye
(Category 1) damage

Specific Target Organ Toxicity - ]
) H335: May cause respiratory
Single Exposure (Category 3),

) irritation
Respiratory System
Chronic Aquatic Toxicity H411: Toxic to aquatic life with
(Category 2) long lasting effects

Experimental Protocols

This section provides detailed methodologies for key toxicological assessments of 1-Naphthol,
based on internationally recognized guidelines.

Acute Oral Toxicity (OECD 401)

The acute oral toxicity of 1-Naphthol is determined by administering the substance in
graduated doses to a group of experimental animals (typically rats), with one dose per group.

[5]
e Animal Model: Healthy, young adult rats of a single strain are used.[5]

o Dosage: At least three dose levels are chosen to result in a range of toxic effects and
mortality rates. A preliminary range-finding study may be conducted.[5]

o Administration: The test substance is administered orally in a single dose by gavage.[5]

» Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body
weight changes for at least 14 days.[5]
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» Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically derived
single dose that is expected to cause death in 50% of the animals.[5]

o Pathology: A gross necropsy is performed on all animals.

Acute Dermal Toxicity (OECD 402)

This test assesses the toxic effects resulting from a single dermal application of 1-Naphthol.

Animal Model: Healthy, young adult animals (typically rats or rabbits) with intact skin are
used.

o Preparation: The fur is clipped from the dorsal area of the trunk of the test animals 24 hours
before the test.

o Application: The test substance is applied uniformly over an area of at least 10% of the total
body surface area and held in contact with the skin with a porous gauze dressing for 24
hours.

o Dosage: A limit test at a dose of 2000 mg/kg body weight is typically performed. If mortality is
observed, a full dose-response study is conducted.

e Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.
e Endpoint: The dermal LD50 is calculated.

o Pathology: Gross necropsy is performed on all animals.

Skin Irritation (OECD 404)

This method determines the potential of 1-Naphthol to cause skin irritation.[6]
» Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.[7]

e Application: A 0.5 g or 0.5 mL aliquot of the test substance is applied to a small area
(approximately 6 cm?2) of clipped skin and covered with a gauze patch.[7]

e Exposure: The exposure duration is 4 hours.[8]
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Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
patch removal.[9]

Scoring: Skin reactions are scored according to a graded scale.

Confirmation: If a corrosive effect is not observed in the initial test, the response is confirmed
using additional animals.

Serious Eye Damage/Eye Irritation (OECD 405)

This test evaluates the potential of 1-Naphthol to cause serious eye damage or irritation.[10]

Animal Model: A single healthy young adult albino rabbit is used for the initial test.[11]

Application: A 0.1 mL or 0.1 g aliquot of the test substance is instilled into the conjunctival
sac of one eye. The other eye remains untreated and serves as a control.[11]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for corneal
opacity, iritis, and conjunctival redness and chemosis.[10][11]

Scoring: Ocular lesions are scored using a standardized system.

Reversibility: The persistence of lesions is observed for up to 21 days to assess reversibility.
[10]

Skin Sensitization (Local Lymph Node Assay - OECD
429)

The Local Lymph Node Assay (LLNA) is the preferred method for assessing the skin

sensitization potential of 1-Naphthol.

Animal Model: A small group of female mice (CBA/J strain) is used.

Application: The test substance is applied to the dorsal surface of each ear for three
consecutive days.

Procedure: On day 5, a solution of 3H-methyl thymidine is injected intravenously. The
draining auricular lymph nodes are excised and the proliferation of lymphocytes is measured
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by the incorporation of 3H-methyl thymidine.

o Endpoint: A stimulation index (SI) is calculated by dividing the mean proliferation in the test
group by the mean proliferation in the vehicle control group. An Sl of 3 or greater is
considered a positive result for skin sensitization.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, visualize key signaling pathways
involved in 1-Naphthol toxicity and the workflows of the experimental protocols.

Signaling Pathways
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Caption: Metabolic activation and toxicity pathway of 1-Naphthol.

Experimental Workflows
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Caption: Workflow for Acute Oral Toxicity Testing (OECD 401).
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Caption: Workflow for Skin Irritation Testing (OECD 404).
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Summary of Toxicological Endpoints

¢ Acute Toxicity: 1-Naphthol is harmful if swallowed and toxic in contact with skin.[4] Signs of
acute toxicity include lethargy, piloerection, and ataxia.[4]

Irritation: It causes serious eye damage and skin irritation.[3][4] In rabbit studies, it produced
moderate erythema and edema on the skin and corneal opacity.[3]

Sensitization: 1-Naphthol is a skin sensitizer.[3]

Genotoxicity: There is evidence that 1-Naphthol can induce chromosomal aberrations in
vitro.[3]

Carcinogenicity: Data on the carcinogenicity of 1-Naphthol is limited.

Reproductive and Developmental Toxicity: In a developmental toxicity study in rats, no
maternal, embryonic, or fetal effects were observed at the tested doses.[3]

Mechanism of Toxicity

The toxicity of 1-Naphthol is primarily attributed to its metabolic activation by cytochrome P450
enzymes to reactive naphthoquinone metabolites.[12] These metabolites can induce cellular
damage through two main pathways:

Redox Cycling and Oxidative Stress: Naphthoquinones can undergo redox cycling, a
process that generates reactive oxygen species (ROS) such as superoxide anions and
hydrogen peroxide. This leads to oxidative stress, characterized by the depletion of
intracellular glutathione (GSH), lipid peroxidation, and damage to cellular macromolecules,
including DNA.[12]

Covalent Binding: The reactive naphthoquinone intermediates can also covalently bind to
cellular proteins and DNA, forming adducts that can disrupt cellular function and lead to
cytotoxicity and genotoxicity.[12]

Safe Handling and First Aid

o Handling: Use in a well-ventilated area.[3] Avoid breathing dust.[3] Wear protective gloves,
clothing, and eye/face protection.[3] Wash hands thoroughly after handling.[3]
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o Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as
strong oxidizing agents.[1][4] Keep container tightly closed.[3]

o First Aid:

(¢]

Inhalation: Move person to fresh air.[3]

[¢]

Skin Contact: Immediately wash with plenty of water.[3]

[¢]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing.[3] Seek immediate medical attention.[3]

[¢]

Ingestion: Rinse mouth.[3] Do NOT induce vomiting.[13] Call a poison center or doctor.[3]

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations.[3] 1-Naphthol and its container must be disposed of as hazardous waste.[1]

This guide is intended to provide detailed technical information on the material safety of 1-
Naphthol for a scientific audience. It is not a substitute for a formal risk assessment or for
following all applicable safety regulations and guidelines. Always consult the most current
Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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